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Introduction
1,3-Distearin, a diglyceride of stearic acid, is a versatile and valuable ingredient in the

formulation of cosmetic and dermatological products. Its chemical structure, consisting of a

glycerol backbone with two stearic acid chains, imparts lipophilic properties, making it an

effective emulsifier, thickener, and stabilizer, particularly for water-in-oil (W/O) emulsions.

These application notes provide detailed information on the properties, applications, and

formulation guidelines for 1,3-Distearin. The accompanying protocols offer step-by-step

methodologies for its incorporation and the evaluation of the resulting formulations.

Physicochemical Properties and Emulsifying Action
of 1,3-Distearin
1,3-Distearin is a white to off-white waxy solid at room temperature, a characteristic that

contributes to the viscosity and texture of cosmetic creams and lotions.[1] Its efficacy as a

water-in-oil (W/O) emulsifier is attributed to its low Hydrophilic-Lipophilic Balance (HLB) value.

Mechanism of Emulsification

As a low-HLB emulsifier, 1,3-Distearin orients itself at the oil-water interface, with its two long,

lipophilic stearic acid chains anchoring in the oil phase and the hydrophilic glycerol head group

facing the water phase. This arrangement reduces the interfacial tension between the two
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immiscible liquids, allowing for the formation of a stable dispersion of water droplets within a

continuous oil phase. In addition to its emulsifying properties, its waxy nature contributes to the

overall stability of the emulsion by forming a structured network within the oil phase, which

helps to prevent the coalescence of the dispersed water droplets.

Quantitative Data Summary
The following tables summarize key quantitative parameters for 1,3-Distearin, providing a

basis for formulation development.

Property Value Reference

INCI Name Glyceryl Distearate [2]

CAS Number 504-40-5 [1]

Molecular Formula C39H76O5 [1]

Molecular Weight 625.02 g/mol [1]

Appearance White to off-white waxy solid [1]

Melting Point 78.5-79 °C [1]

HLB Value Approximately 3.5 [3]

Solubility
Insoluble in water; soluble in

oils when heated
[4]
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Formulation Parameter
Recommended
Range/Value

Reference

Typical Use Level 1 - 5% by weight [5]

Emulsion Type Primarily Water-in-Oil (W/O) [6]

Processing Temperature
> 80 °C (to ensure complete

melting)
[7]

Co-emulsifiers

Often used with higher HLB

emulsifiers for O/W emulsions

or other low-HLB emulsifiers to

optimize W/O stability.

[6]

Rheology Modification

Can be used in conjunction

with polymers, clays, or other

waxes to achieve desired

viscosity and texture.

[8]

Application Notes
1. Formulation of Water-in-Oil (W/O) Emulsions:

Due to its low HLB value of approximately 3.5, 1,3-Distearin is highly effective in stabilizing

W/O emulsions.[3] These formulations are characterized by their occlusive properties,

providing a protective barrier on the skin and enhancing moisturization. They are ideal for night

creams, barrier repair products, and formulations for dry skin.

Concentration: A typical starting concentration for 1,3-Distearin in a W/O emulsion is

between 2% and 5%. The final concentration will depend on the desired viscosity and the

other components of the oil phase.

Oil Phase Composition: 1,3-Distearin is compatible with a wide range of cosmetic oils,

including vegetable oils, esters, and hydrocarbons. The choice of oils will influence the final

sensory properties of the cream.

Co-emulsifiers: To enhance stability, it can be beneficial to use 1,3-Distearin in combination

with other low-HLB emulsifiers, such as sorbitan esters.
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2. Viscosity and Texture Modification:

The waxy nature and high melting point of 1,3-Distearin contribute significantly to the viscosity

and texture of cosmetic formulations.[1]

Thickening Effect: As 1,3-Distearin cools and recrystallizes within the oil phase, it forms a

network that increases the viscosity of the formulation, transforming a liquid emulsion into a

cream or lotion. The final viscosity is dependent on the concentration of 1,3-Distearin and

the cooling rate during preparation.

Sensory Properties: The inclusion of 1,3-Distearin can impart a rich, creamy, and

substantive feel to the skin. The sensory profile can be further tailored by the selection of

emollients and other texturizing agents in the formulation. The sensory perception of a cream

is closely linked to its rheological properties.[9][10]

3. Stabilization of Emulsions:

1,3-Distearin enhances emulsion stability through a combination of interfacial film formation

and oil phase structurants.

Interfacial Stabilization: By adsorbing at the oil-water interface, it creates a barrier that

prevents the coalescence of dispersed water droplets.

Network Formation: Upon cooling, the crystalline network formed by 1,3-Distearin in the

continuous oil phase physically entraps the water droplets, further inhibiting their movement

and coalescence, thus preventing phase separation.

4. Safety and Regulatory Status:

1,3-Distearin is generally recognized as a safe ingredient for use in cosmetic and personal

care products.[11] It is considered non-irritating and non-toxic for topical applications. Cosmetic

products are subject to safety regulations, and formulators must ensure that all ingredients

comply with the relevant national and international standards.[12][13]

Experimental Protocols
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Protocol 1: Preparation of a Water-in-Oil (W/O) Cream
with 1,3-Distearin
Objective: To provide a standardized method for the preparation of a stable W/O cream using

1,3-Distearin as the primary emulsifier.

Materials:

Oil Phase:

1,3-Distearin: 3.0%

Mineral Oil: 15.0%

Caprylic/Capric Triglyceride: 10.0%

Cetyl Alcohol (as a co-emulsifier and thickener): 2.0%

Water Phase:

Deionized Water: 69.5%

Glycerin: 0.5%

Preservative: q.s.

Equipment:

Two heat-resistant beakers

Water bath or heating mantle

Homogenizer or high-shear mixer

Overhead stirrer with propeller blade

Thermometer

pH meter
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Procedure:

Phase Preparation:

In one beaker, combine all components of the oil phase (1,3-Distearin, Mineral Oil,

Caprylic/Capric Triglyceride, and Cetyl Alcohol).

In a separate beaker, combine all components of the water phase (Deionized Water,

Glycerin, and preservative).

Heating:

Heat both the oil phase and water phase separately to 80-85°C. Stir both phases until all

components are completely dissolved and the phases are uniform. It is crucial that the 1,3-
Distearin is fully melted.[7]

Emulsification:

Slowly add the water phase to the oil phase while mixing with a homogenizer at a

moderate speed.

Increase the homogenization speed and mix for 5-10 minutes to form a fine emulsion.

Cooling:

Transfer the emulsion to an overhead stirrer and begin cooling while stirring at a low to

moderate speed.

Continue stirring until the cream has cooled to room temperature. Rapid cooling can lead

to a higher viscosity.

Final Adjustments:

Once the cream has reached room temperature, check the pH and adjust if necessary.

Homogenize the final cream for a short period at low speed to ensure uniformity.
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Protocol 1: W/O Cream Preparation

1. Weigh Oil Phase Ingredients
(1,3-Distearin, Oils, Cetyl Alcohol)

3. Heat Oil Phase to 80-85°C

2. Weigh Water Phase Ingredients
(Water, Glycerin, Preservative)

4. Heat Water Phase to 80-85°C

5. Slowly Add Water Phase to Oil Phase

6. Homogenize at High Speed (5-10 min)

7. Cool with Continuous Stirring

8. Final pH Adjustment and Homogenization

Click to download full resolution via product page

Figure 1. Experimental workflow for preparing a W/O cream.

Protocol 2: Emulsion Stability Testing
Objective: To assess the physical stability of a cosmetic emulsion containing 1,3-Distearin
under accelerated aging conditions.

Materials:
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Emulsion samples prepared according to Protocol 1.

Temperature-controlled ovens/incubators (set at 4°C, 25°C, and 40°C).

Centrifuge.

Microscope with a camera.

Viscometer.

pH meter.

Procedure:

Initial Characterization (Day 0):

Macroscopic Evaluation: Observe and record the appearance, color, odor, and texture of

the emulsion.

Microscopic Evaluation: Place a small drop of the emulsion on a microscope slide and

observe the droplet size and distribution. Capture images for later comparison.

pH Measurement: Measure and record the pH of the emulsion.

Viscosity Measurement: Measure and record the viscosity of the emulsion using a

viscometer at a controlled temperature (e.g., 25°C).

Accelerated Stability Study:

Divide the emulsion samples into three sets and store them at 4°C, 25°C, and 40°C.

Periodic Evaluation:

At specified time points (e.g., 1 week, 4 weeks, 8 weeks, and 12 weeks), remove samples

from each storage condition and allow them to equilibrate to room temperature.

Repeat the characterization steps from Day 0 (macroscopic and microscopic evaluation,

pH, and viscosity measurements).
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Look for any signs of instability such as phase separation, creaming, coalescence, or

significant changes in viscosity or pH.

Centrifugation Test:

As an additional measure of stability, subject an initial sample to centrifugation (e.g., 3000

rpm for 30 minutes).

Observe for any phase separation. A stable emulsion should show no separation.

Protocol 2: Emulsion Stability Testing Workflow

Initial Characterization (Day 0)
- Macroscopic & Microscopic

- pH & Viscosity

Store Samples at 4°C, 25°C, 40°C

Centrifugation Test (Initial Sample)Periodic Evaluation
(1, 4, 8, 12 weeks)

Repeat Initial Characterization

Data Analysis & Stability Assessment

Click to download full resolution via product page

Figure 2. Workflow for emulsion stability testing.
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Protocol 3: Rheological Characterization
Objective: To characterize the flow behavior and viscoelastic properties of a cream formulated

with 1,3-Distearin.

Materials:

Cream sample prepared according to Protocol 1.

Rheometer with parallel plate or cone-and-plate geometry.

Procedure:

Sample Loading:

Carefully load the cream sample onto the rheometer plate, ensuring no air bubbles are

trapped.

Set the gap according to the geometry being used.

Allow the sample to equilibrate to the testing temperature (e.g., 25°C) for a few minutes.

Flow Curve Measurement (Viscosity vs. Shear Rate):

Perform a steady-state flow sweep by increasing the shear rate over a defined range (e.g.,

0.1 to 100 s⁻¹).

Record the corresponding shear stress and calculate the viscosity.

This will reveal the shear-thinning behavior of the cream.

Oscillatory Measurement (Viscoelastic Properties):

Amplitude Sweep: Perform a stress or strain sweep at a constant frequency (e.g., 1 Hz) to

determine the linear viscoelastic region (LVER), where the storage modulus (G') and loss

modulus (G'') are independent of the applied stress/strain.

Frequency Sweep: Within the LVER, perform a frequency sweep (e.g., 0.1 to 10 Hz) at a

constant stress or strain. This will provide information about the structure of the cream at
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rest. For a stable cream, G' should be greater than G'' across the frequency range.

Data Analysis:

Plot viscosity as a function of shear rate to visualize the flow behavior.

Plot G' and G'' as a function of frequency to assess the viscoelastic nature of the cream.

Protocol 3: Rheological Characterization

1. Sample Loading & Equilibration

2. Flow Curve Measurement
(Viscosity vs. Shear Rate)

3. Oscillatory Measurement
- Amplitude Sweep (LVER)
- Frequency Sweep (G', G'')

4. Data Analysis & Interpretation

Click to download full resolution via product page

Figure 3. Workflow for rheological characterization of a cream.

Signaling Pathways
The primary function of 1,3-Distearin in cosmetic formulations is as an emulsifier and

thickener, which is a physical rather than a biological mechanism. Therefore, it does not directly

interact with or modulate specific signaling pathways within the skin in the way that active

ingredients do. Its main contribution to skin health is through the creation of stable,

aesthetically pleasing vehicles that can effectively deliver active ingredients and provide an

occlusive barrier to reduce transepidermal water loss (TEWL).

Conclusion
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1,3-Distearin is a highly effective and safe ingredient for use in cosmetic and dermatological

formulations. Its low HLB value and waxy nature make it an excellent choice for creating stable

and aesthetically pleasing water-in-oil emulsions. By carefully controlling the concentration of

1,3-Distearin and the processing parameters, formulators can develop a wide range of

products with varying viscosities and sensory profiles. The provided protocols offer a

systematic approach to formulating with 1,3-Distearin and evaluating the performance of the

resulting emulsions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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